Cas no 1247694-28-5 (N-Cyclopropyl-6-propylpyrimidin-4-amine)

• Product Name: N-Cyclopropyl-6-propylpyrimidin-4-amine
• CAS No: 1247694-28-5
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5048600
• Update Time: 2025-05-19

N-Cyclopropyl-6-propylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-6-propylpyrimidin-4-amine
• N-Cyclopropyl-6-propylpyrimidin-4-amine

• Inchi： 1S/C10H15N3/c1-2-3-9-6-10(12-7-11-9)13-8-4-5-8/h6-8H,2-5H2,1H3,(H,11,12,13)
• InChI Key： SKKKJVZUTGFYJH-UHFFFAOYSA-N
• SMILES： N(C1C=C(CCC)N=CN=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• XLogP3: 2.3
• Topological Polar Surface Area: 37.8

Additional information on N-Cyclopropyl-6-propylpyrimidin-4-amine

N-Cyclopropyl-6-propylpyrimidin-4-amine (CAS No. 1247694-28-5): A Comprehensive Overview

N-Cyclopropyl-6-propylpyrimidin-4-amine (CAS No. 1247694-28-5) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropyl and propyl substituents, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure, C10H15N3, offers versatility in drug design, particularly in modulating kinase inhibitors and antimicrobial agents.

The growing interest in N-Cyclopropyl-6-propylpyrimidin-4-amine aligns with current trends in fragment-based drug discovery (FBDD) and small molecule therapeutics. Researchers frequently search for "pyrimidine derivatives in drug development" or "CAS 1247694-28-5 applications," reflecting its relevance in modern medicinal chemistry. The compound's hydrogen bonding capacity and lipophilic properties make it valuable for optimizing pharmacokinetic profiles.

In agrochemical applications, N-Cyclopropyl-6-propylpyrimidin-4-amine demonstrates potential as a precursor for crop protection agents. With increasing global focus on sustainable agriculture, queries like "pyrimidine-based pesticides" and "eco-friendly agrochemical intermediates" highlight market needs this compound may address. Its structural motifs are being explored for systemic acquired resistance (SAR) inducers in plants.

Synthetic accessibility of CAS 1247694-28-5 remains a key discussion point among chemists. Recent publications detail improved routes via Buchwald-Hartwig amination or transition-metal catalyzed cyclizations, addressing common search terms such as "synthesis of N-Cyclopropyl pyrimidines." The compound's crystalline stability at room temperature facilitates storage and handling in industrial settings.

Market analysts note rising demand for N-Cyclopropyl-6-propylpyrimidin-4-amine in Asia-Pacific contract research organizations, driven by orphan drug development initiatives. Patent landscapes reveal its incorporation in JAK/STAT pathway inhibitors and anti-fibrotic compounds, correlating with trending searches for "pyrimidine scaffolds in immunology." Regulatory databases confirm its non-hazardous classification under standard handling protocols.

Advanced computational studies of 1247694-28-5 employ molecular docking simulations to predict protein-ligand interactions, responding to frequent queries about "in silico pyrimidine optimization." The electron-rich nitrogen atoms in its structure enable diverse π-stacking interactions, making it valuable for allosteric modulator design in neurological targets.

Quality control protocols for N-Cyclopropyl-6-propylpyrimidin-4-amine typically involve HPLC-UV analysis (≥98% purity) and LC-MS characterization, addressing industry concerns about "pyrimidine derivative purity standards." The compound's logP value (~2.3) and aqueous solubility profile are frequently documented in ADMET prediction studies.

Emerging applications include its use in photoaffinity labeling probes for proteomics research, coinciding with increased searches for "chemical biology tools 2024." The cyclopropyl ring strain in 1247694-28-5 enhances target binding kinetics, as evidenced in recent fragment-to-lead optimization case studies published in medicinal chemistry journals.

Environmental fate studies indicate N-Cyclopropyl-6-propylpyrimidin-4-amine undergoes aerobic biodegradation within 28 days (OECD 301B), aligning with green chemistry principles. This data responds to growing regulatory queries about "pyrimidine environmental impact" in chemical registration dossiers.

The compound's commercial availability through custom synthesis providers has expanded significantly since 2020, with pricing trends reflecting demand from preclinical research sectors. Technical bulletins emphasize its compatibility with microwave-assisted chemistry platforms, addressing laboratory efficiency concerns in peer-reviewed literature.